Cas no 2097918-28-8 (2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}acetamide)

• Product Name: 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}acetamide
• CAS No: 2097918-28-8
• MF: C₂₀H₁₅N₅O₃
• MW: 373.364803552628
• CID: 5469197
• Update Time: 2025-05-25

2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}acetamide
• 2-(1,3-dioxoisoindol-2-yl)-N-[(3-pyridin-4-ylpyrazin-2-yl)methyl]acetamide

• Inchi： 1S/C20H15N5O3/c26-17(12-25-19(27)14-3-1-2-4-15(14)20(25)28)24-11-16-18(23-10-9-22-16)13-5-7-21-8-6-13/h1-10H,11-12H2,(H,24,26)
• InChI Key： GDZIEBRRUOSCAE-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CC(NCC1C(C2C=CN=CC=2)=NC=CN=1)=O)=O

Computed Properties

• Exact Mass: 373.11748936 g/mol
• Monoisotopic Mass: 373.11748936 g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 583
• XLogP3: 0.2
• Topological Polar Surface Area: 105
• Molecular Weight: 373.4

Additional information on 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}acetamide

Introduction to Compound with CAS No. 2097918-28-8 and Its Applications in Modern Pharmaceutical Research

Today, the field of chemical and biomedical research continues to evolve rapidly, with novel compounds being discovered and synthesized at an unprecedented pace. Among these, the compound with the CAS number 2097918-28-8 has garnered significant attention due to its unique structural properties and potential applications in pharmaceutical development. This compound, formally known as 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}acetamide, represents a fascinating example of how intricate molecular architectures can lead to promising therapeutic outcomes.

The molecular structure of this compound is characterized by a complex interplay of heterocyclic rings and functional groups, which contribute to its distinct chemical behavior. The presence of a 1,3-dioxo-2,3-dihydro-1H-isoindol moiety in its core structure suggests potential interactions with biological targets, while the pyridin-4-yl and pyrazin-2-yl substituents enhance its binding affinity to specific enzymes and receptors. These features make it a valuable candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of small-molecule inhibitors that target kinases and other enzymes involved in cancer progression. The compound with CAS No. 2097918-28-8 has shown promise in preliminary studies as a potential inhibitor of certain kinases due to its ability to disrupt key signaling pathways. Specifically, its [3-(pyridin-4-yl)pyrazin-2-yl]methyl group appears to interact effectively with the ATP-binding site of target enzymes, thereby inhibiting their activity. This mechanism has been observed in various cellular assays, where the compound demonstrated significant inhibitory effects on several kinases associated with tumor growth and metastasis.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been crucial in constructing the complex heterocyclic framework. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of methodological innovation in producing structurally diverse compounds for medicinal chemistry applications.

Beyond its potential role in oncology research, the compound with CAS No. 2097918-28-8 may also find applications in other therapeutic areas. Its unique structural features suggest that it could interact with a wide range of biological targets, including those involved in neurodegenerative diseases and inflammatory conditions. For instance, studies have indicated that isoindole derivatives can modulate neurotransmitter release and reduce inflammation, making this compound a candidate for further exploration in these contexts.

The pharmacokinetic properties of this compound are also under investigation to assess its suitability for clinical translation. Factors such as solubility, stability, and metabolic clearance rate are critical determinants of its potential as a drug candidate. Preliminary data suggest that modifications to the molecular structure could enhance its bioavailability and prolong its half-life in vivo. Such optimization efforts are essential for translating promising preclinical findings into effective therapeutic agents.

In conclusion, the compound with CAS No. 2097918-28-8 represents a significant advancement in the field of chemical biomedical research. Its intricate molecular architecture and demonstrated biological activity make it a compelling candidate for further investigation in drug discovery. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one will play a crucial role in shaping the future of medicine.